Cas no 1248423-87-1 (6-amino-N-methylpyridazine-3-carboxamide)

• Product Name: 6-amino-N-methylpyridazine-3-carboxamide
• CAS No: 1248423-87-1
• MF: C₆H₈N₄O
• MW: 152.153920173645
• MDL: MFCD16688791
• CID: 4580868
• PubChem ID: 62156564
• Update Time: 2025-07-02

6-amino-N-methylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-N-methylpyridazine-3-carboxamide
• Z2467523306

• MDL： MFCD16688791
• Inchi： 1S/C6H8N4O/c1-8-6(11)4-2-3-5(7)10-9-4/h2-3H,1H3,(H2,7,10)(H,8,11)
• InChI Key： MMVSAUAUMHNROL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N)N=N1)NC

Computed Properties

• Exact Mass: 152.07
• Monoisotopic Mass: 152.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-amino-N-methylpyridazine-3-carboxamide

Introduction to 6-amino-N-methylpyridazine-3-carboxamide (CAS No. 1248423-87-1)

6-amino-N-methylpyridazine-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1248423-87-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two adjacent nitrogen atoms. The presence of both an amino group and a carboxamide functionality makes it a versatile scaffold for the development of biologically active molecules.

The structural features of 6-amino-N-methylpyridazine-3-carboxamide contribute to its potential as a precursor or intermediate in the synthesis of various pharmacologically relevant compounds. The pyridazine core is a common motif in many drugs and natural products, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of an amino group at the 6-position and a methyl-substituted carboxamide at the 3-position enhances its reactivity and functional diversity, making it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridazine derivatives due to their demonstrated efficacy in treating a range of diseases. For instance, studies have highlighted the potential of pyridazine-based compounds in inhibiting specific enzymes involved in inflammation and cancer progression. The carboxamide moiety, in particular, has been shown to improve solubility and metabolic stability, which are critical factors for drug development.

Research published in peer-reviewed journals has begun to explore the pharmacological properties of 6-amino-N-methylpyridazine-3-carboxamide. One notable study demonstrated its ability to modulate the activity of certain kinases, which are key targets in oncology research. The compound was found to exhibit inhibitory effects on several cancer-related kinases, suggesting its potential as an anti-cancer agent. Additionally, preliminary in vitro studies have indicated that it may possess anti-inflammatory properties by interacting with cytokine pathways.

The synthesis of 6-amino-N-methylpyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of catalytic methods has been explored to enhance yield and purity, making the process more efficient and scalable for industrial applications.

The chemical properties of 6-amino-N-methylpyridazine-3-carboxamide make it a suitable candidate for further derivatization. By introducing additional substituents or modifying existing functional groups, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 6-amino-N-methylpyridazine-3-carboxamide with biological targets. These studies have provided insights into its binding affinity and mode of action, which are essential for optimizing its pharmacological properties. The integration of experimental data with computational methods has allowed for a more comprehensive understanding of its potential therapeutic applications.

The safety and handling of 6-amino-N-methylpyridazine-3-carboxamide are important considerations in laboratory and industrial settings. While it is not classified as a hazardous substance under current regulations, proper protocols should be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

The future prospects for 6-amino-N-methylpyridazine-3-carboxamide are promising, with ongoing research aimed at expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As new synthetic methodologies and computational tools become available, the development of novel derivatives based on this scaffold is expected to accelerate.

In conclusion, 6-amino-N-methylpyridazine-3-carboxamide (CAS No. 1248423-87-1) represents a significant compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers seeking to develop new therapeutic agents. With continued investigation and innovation, this compound is poised to play a crucial role in advancing drug discovery efforts worldwide.